Cas no 696649-87-3 (3-(4-Ethoxy-phenyl)-3-tetrazol-1-yl-propionic acid)

• Product Name: 3-(4-Ethoxy-phenyl)-3-tetrazol-1-yl-propionic acid
• CAS No: 696649-87-3
• MF: C₁₂H₁₄N₄O₃
• MW: 262.264562129974
• CID: 3103234
• PubChem ID: 4912749
• Update Time: 2025-04-21

3-(4-Ethoxy-phenyl)-3-tetrazol-1-yl-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Ethoxy-phenyl)-3-tetrazol-1-yl-propionic acid
• CHEMBL1889579
• 3-(4-ethoxyphenyl)-3-(1H-tetrazol-1-yl)propanoic acid
• 3-(4-Ethoxyphenyl)-3-(1H-1,2,3,4-tetraazol-1-yl)propanoic acid
• 696649-87-3
• CS-0322610
• HMS2656E23
• AKOS005598002
• DTXSID201333171
• 3-(4-ethoxyphenyl)-3-(1{H}-tetrazol-1-yl)propanoic acid
• MLS000675033
• SMR000313636
• STK683808
• 3-(4-ethoxyphenyl)-3-(tetrazol-1-yl)propanoic acid

• Inchi： 1S/C12H14N4O3/c1-2-19-10-5-3-9(4-6-10)11(7-12(17)18)16-8-13-14-15-16/h3-6,8,11H,2,7H2,1H3,(H,17,18)
• InChI Key： ATXWWQXGHKYBJB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)C(CC(=O)O)N1C=NN=N1

Computed Properties

• Exact Mass: 262.10659032Da
• Monoisotopic Mass: 262.10659032Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids